Cas no 2171658-97-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid
• CAS No: 2171658-97-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6511058
• PubChem ID: 165513113
• Update Time: 2025-07-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid
• EN300-1546301
• 2171658-97-0
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-16(2)11-12-23(25(30)28-24-15-34-13-22(24)26(31)32)29-27(33)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UEIBFOQERXSHGH-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 2171658-97-0 and 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic Acid

The chemical compound 2171658-97-0 and its derivative, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, synthesis methods, and biological activities.

Recent studies have focused on the synthesis and characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid, a derivative of 2171658-97-0. This compound is a key intermediate in the solid-phase peptide synthesis (SPPS) process, where it serves as a protecting group for amino acids. The fluoren-9-ylmethoxycarbonyl (Fmoc) group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the oxolane-3-carboxylic acid moiety enhances the solubility and stability of the peptide chain during synthesis.

In a recent publication by Zhang et al. (2023), the authors reported a novel synthetic route for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid, which improved the yield and purity of the compound compared to traditional methods. The study utilized high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the structure and purity of the synthesized compound. The results demonstrated that the new method reduced side reactions and improved the overall efficiency of the synthesis process.

Another study by Lee et al. (2023) explored the biological activity of 2171658-97-0 and its derivatives in cancer cell lines. The researchers found that these compounds exhibited selective cytotoxicity against certain cancer cells, particularly those with overexpression of specific membrane receptors. The mechanism of action was attributed to the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2171658-97-0 and its derivatives could serve as promising candidates for the development of targeted cancer therapies.

Furthermore, the application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid in peptide-based drug delivery systems has been investigated. A study by Wang et al. (2023) demonstrated that this compound could be used to enhance the stability and bioavailability of peptide drugs. The researchers designed a peptide conjugate incorporating the compound and evaluated its pharmacokinetic properties in animal models. The results showed improved drug retention and reduced clearance rates, indicating its potential as a drug delivery enhancer.

In conclusion, the recent research on 2171658-97-0 and 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidooxolane-3-carboxylic acid highlights their significance in chemical biology and pharmaceutical development. The advancements in synthesis methods, biological activity, and drug delivery applications underscore the potential of these compounds to contribute to the development of novel therapeutics. Future studies should focus on optimizing their properties and exploring their efficacy in clinical settings.